Cas no 1396880-25-3 (2-(4-chlorophenyl)-N-cyclopentyl-2H-1,2,3,4-tetrazole-5-carboxamide)

• Product Name: 2-(4-chlorophenyl)-N-cyclopentyl-2H-1,2,3,4-tetrazole-5-carboxamide
• CAS No: 1396880-25-3
• MF: C₁₃H₁₄ClN₅O
• MW: 291.736160755157
• CID: 5977547
• PubChem ID: 71791496
• Update Time: 2025-05-22

2-(4-chlorophenyl)-N-cyclopentyl-2H-1,2,3,4-tetrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorophenyl)-N-cyclopentyl-2H-1,2,3,4-tetrazole-5-carboxamide
• 2-(4-chlorophenyl)-N-cyclopentyltetrazole-5-carboxamide
• 2-(4-chlorophenyl)-N-cyclopentyl-2H-tetrazole-5-carboxamide
• F6237-2056
• AKOS024541449
• 1396880-25-3

• Inchi： 1S/C13H14ClN5O/c14-9-5-7-11(8-6-9)19-17-12(16-18-19)13(20)15-10-3-1-2-4-10/h5-8,10H,1-4H2,(H,15,20)
• InChI Key： XQEAMBQDYSVJSE-UHFFFAOYSA-N
• SMILES： N1=C(C(NC2CCCC2)=O)N=NN1C1=CC=C(Cl)C=C1

Computed Properties

• Exact Mass: 291.0886878g/mol
• Monoisotopic Mass: 291.0886878g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 72.7Ų

Additional information on 2-(4-chlorophenyl)-N-cyclopentyl-2H-1,2,3,4-tetrazole-5-carboxamide

Comprehensive Overview of 2-(4-chlorophenyl)-N-cyclopentyl-2H-1,2,3,4-tetrazole-5-carboxamide (CAS 1396880-25-3): Structure, Applications, and Research Insights

The compound 2-(4-chlorophenyl)-N-cyclopentyl-2H-1,2,3,4-tetrazole-5-carboxamide (CAS 1396880-25-3) is a specialized heterocyclic molecule featuring a tetrazole core linked to a 4-chlorophenyl group and a cyclopentyl carboxamide moiety. Its unique structural configuration has garnered attention in pharmaceutical and agrochemical research, particularly for its potential as a bioactive scaffold. The presence of both chlorophenyl and tetrazole groups enhances its binding affinity to biological targets, making it a candidate for drug discovery programs targeting enzymes or receptors.

Recent studies highlight the growing interest in tetrazole derivatives due to their metabolic stability and role as carboxylic acid bioisosteres. Researchers investigating CAS 1396880-25-3 often explore its synthetic pathways, including cycloaddition reactions or modifications of pre-existing tetrazole frameworks. The compound’s lipophilicity, influenced by the cyclopentyl group, is a critical factor in optimizing its pharmacokinetic properties, a topic frequently queried in academic and industrial forums.

From an application standpoint, 2-(4-chlorophenyl)-N-cyclopentyl-2H-1,2,3,4-tetrazole-5-carboxamide aligns with trends in fragment-based drug design (FBDD). Its modular structure allows for derivatization, addressing challenges like selectivity and off-target effects—common pain points in medicinal chemistry. Online searches often correlate this compound with queries such as "tetrazole-based kinase inhibitors" or "chlorophenyl moiety in drug design," reflecting its relevance in targeted therapies.

Environmental and green chemistry considerations also shape discussions around this compound. Innovations in catalytic synthesis methods for tetrazoles, including microwave-assisted reactions, aim to reduce waste and improve yields. These advancements respond to the demand for sustainable chemical processes, a priority for industries adhering to ESG (Environmental, Social, and Governance) principles.

Analytical characterization of CAS 1396880-25-3 typically involves NMR spectroscopy, HPLC purity analysis, and mass spectrometry, with data often shared in open-access journals to accelerate collaborative research. The compound’s crystallographic data, where available, provides insights into its molecular packing and hydrogen-bonding patterns, critical for formulation studies.

In summary, 2-(4-chlorophenyl)-N-cyclopentyl-2H-1,2,3,4-tetrazole-5-carboxamide represents a versatile intermediate with broad interdisciplinary appeal. Its integration into high-throughput screening libraries and compatibility with click chemistry protocols further underscores its utility in modern drug discovery pipelines.